{1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 1-[(4-fluorophenoxy)methyl]cyclopropan-1-amine
• InChI: InChI=1S/C10H12FNO/c11-8-1-3-9(4-2-8)13-7-10(12)5-6-10/h1-4H,5-7,12H2
• InChI Key: YZFYJWQFJPVSIF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(COC2=CC=C(C=C2)F)N

Description

{1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride is a chemical compound with the molecular formula C10H13ClFNO. It is used primarily in scientific research and as a synthetic intermediate in various chemical processes .

Preparation Methods

The synthesis of {1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride involves several steps. One common method includes the reaction of 4-fluorophenol with epichlorohydrin to form 1-(4-fluorophenoxy)-2,3-epoxypropane. This intermediate is then reacted with cyclopropylamine to yield {1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine, which is subsequently converted to its hydrochloride salt by treatment with hydrochloric acid .

Chemical Reactions Analysis

{1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the cyclopropyl ring or the fluorophenoxy group.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions to yield the corresponding amine and phenol derivatives.

Scientific Research Applications

{1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride is utilized in various fields of scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in the study of biological pathways and mechanisms.

Medicine: The compound is investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: It is employed in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of {1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride involves its interaction with specific molecular targets. It can bind to receptors or enzymes, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

{1-[(4-Fluorophenoxy)methyl]cyclopropyl}amine hydrochloride can be compared with other similar compounds, such as:

• {1-[(4-Chlorophenoxy)methyl]cyclopropyl}amine hydrochloride
• {1-[(4-Bromophenoxy)methyl]cyclopropyl}amine hydrochloride
• {1-[(4-Methylphenoxy)methyl]cyclopropyl}amine hydrochloride

These compounds share similar structural features but differ in their substituents on the phenoxy group, which can influence their chemical reactivity and biological activity .